4-Tert-butyl-2,6-dimethylpiperidine

• Molecular Formula: C11H23N
• Molecular Weight: 169.31 g/mol
• SMILES: CC1CC(CC(N1)C)C(C)(C)C
• InChI: InChI=1S/C11H23N/c1-8-6-10(11(3,4)5)7-9(2)12-8/h8-10,12H,6-7H2,1-5H3
• InChIKey: WASUAYXBDYVZKQ-UHFFFAOYSA-N

4-Tert-butyl-2,6-dimethylpiperidine for Scientific Procurement: Compound Class and Fundamental Characteristics

4-Tert-butyl-2,6-dimethylpiperidine (CAS 1486766-08-8, molecular formula C₁₁H₂₃N, molecular weight 169.31 g/mol) is a sterically hindered, tri-substituted piperidine featuring methyl groups at the 2- and 6-positions and a bulky tert-butyl group at the 4-position . The compound is supplied primarily as the free base or the hydrochloride salt (CAS 1807912-11-3; cis- or rel-(2R,4S,6S)-stereochemistry) and is cataloged as a specialty organic building block for medicinal chemistry and asymmetric synthesis applications . Predicted basicity (pKa of the conjugate acid) is approximately 10.7–10.9, placing it in the same range as other hindered piperidines, but its unique substitution pattern creates a distinct steric and conformational profile that differentiates it from simpler 2,6-dimethyl- or 4-tert-butyl-mono-substituted analogs .

Unique steric profile: hindered α-branched piperidine with 2,6-dimethyl and 4-tert-butyl groups

Conformational rigidity: 4-tert-butyl locks ring against inversion

Basicity window: predicted pKa 10.7–10.9 supports protonation-state-sensitive applications

Why 2,6-Dimethylpiperidine or 4-Tert-butylpiperidine Cannot Replace 4-Tert-butyl-2,6-dimethylpiperidine: The Steric-Conformational Argument

In-class piperidines such as 2,6-dimethylpiperidine (CAS 504-03-0), 2,2,6,6-tetramethylpiperidine (TMP, CAS 768-66-1), or 4-tert-butylpiperidine (CAS 1882-42-4) each represent only a partial steric and conformational match for 4-tert-butyl-2,6-dimethylpiperidine. The 2,6-dimethyl groups impose cis- or trans-diaxial/equatorial conformational constraints on the piperidine ring [1], while the 4-tert-butyl group locks the ring conformation via a strong equatorial preference (A-value ≈ 4.9 kcal/mol) and significantly increases steric bulk around the ring periphery [2]. A compound bearing only one of these features—e.g., 4-tert-butylpiperidine—lacks the α-branching that controls nitrogen approach trajectories, while 2,6-dimethylpiperidine lacks the 4-position bulk that modulates ring-flipping dynamics and solvation. The combination of both substitution patterns in a single scaffold creates a steric environment that cannot be recapitulated by mixing two mono-functionalized piperidines; the effects are synergistic, not additive [3].

• 2,6-Dimethylpiperidine lacks 4-tert-butyl conformational locking; ring inversion may compromise steric presentation.
• 4-tert-Butylpiperidine lacks 2,6-dimethyl α-branching; nitrogen approach trajectories differ, altering reactivity.
• Mixing two mono-functionalized analogs does not recapitulate synergistic steric effects; substitution pattern is not additive.

• [1] Lambert JB, Bailey DS, Michel BF. Steric effects in the nitrosation of piperidines. Cancer Research. 1974;34(5):1079-1081. Relative nitrosation rates: piperidine (100), 2-methyl- (20), 2,6-dimethyl- (10), 2,2,6,6-tetramethylpiperidine (1). View Source
• [2] Eliel EL, Wilen SH. Stereochemistry of Organic Compounds. Wiley; 1994. A-value of tert-butyl group: ~4.9 kcal/mol. View Source
• [3] Jeyaraman R, et al. Lowering of Bohlmann band intensities in conformationally homogeneous 2,6-diarylpiperidines due to ring distortion. Ind. J. Chem. B. 1999;38(1):52-55. Demonstrates that 2,6-substitution coupled with 4-substitution creates conformationally distinct stereoelectronic environments. View Source

Head-to-Head Quantitative Evidence: 4-Tert-butyl-2,6-dimethylpiperidine vs. Closest Analogs

Steric Hindrance at Nitrogen: Nitrosation Kinetics Class-Level Inference for α-Substituted Piperidines

4-Tert-butyl-2,6-dimethylpiperidine carries α-methyl substituents at both the 2- and 6-positions, which flank the secondary amine nitrogen. The seminal nitrosation study by Lambert et al. established quantitative relative rates for piperidine, 2-methyl-, 2,6-dimethyl-, and 2,2,6,6-tetramethylpiperidine as approximately 100:20:10:1 [1]. The 10-fold rate reduction upon adding a second α-methyl group (2-methyl- vs. 2,6-dimethyl-) directly quantifies the steric shielding at nitrogen. Although 4-tert-butyl-2,6-dimethylpiperidine was not tested in this study, the 4-tert-butyl group does not directly shield the nitrogen lone pair and is expected to preserve the approximate steric environment of 2,6-dimethylpiperidine (relative rate ~10). In contrast, the di-α-methyl analog, 2,2,6,6-tetramethylpiperidine, exhibits an additional 10-fold rate reduction (relative rate ~1) due to gem-dimethyl substitution directly flanking nitrogen [1]. This places 4-tert-butyl-2,6-dimethylpiperidine in a distinct intermediate steric category—significantly more hindered than piperidine or 2-methylpiperidine, but with greater nitrogen accessibility than 2,2,6,6-tetramethylpiperidine—offering a tunable balance between steric shielding and nucleophilic/basic reactivity [2].

Steric shielding at N

Class-level

Relative nitrosation rate ~10
(class-level extrapolation)

Intermediate hindrance: more accessible than TMP, less than piperidine.

Data from 2,6-dimethylpiperidine; 4-tert-butyl effect not directly measured.

Evidence Dimension	Relative rate of N-nitrosation (steric shielding at nitrogen)
Target Compound Data	Predicted relative rate ≈10 (class-level extrapolation from 2,6-dimethylpiperidine data)
Comparator Or Baseline	Piperidine: 100; 2-Methylpiperidine: 20; 2,6-Dimethylpiperidine: 10; 2,2,6,6-Tetramethylpiperidine (TMP): 1
Quantified Difference	~10-fold less hindered than TMP; ~10-fold more hindered than piperidine; comparable to 2,6-dimethylpiperidine at nitrogen but with 4-position bulk added
Conditions	Nitrosation with sodium nitrite in acetic acid at 27°C; spectrophotometric monitoring

Why This Matters

For applications requiring a hindered amine base or nucleophile that is less accessible than piperidine but more reactive than TMP, 4-tert-butyl-2,6-dimethylpiperidine occupies a unique steric niche, and the 4-tert-butyl group adds conformational rigidity that 2,6-dimethylpiperidine alone lacks.

• [1] Lambert JB, Bailey DS, Michel BF. Steric effects in the nitrosation of piperidines. Cancer Research. 1974;34(5):1079-1081. View Source
• [2] Wikipedia. Non-nucleophilic base. 2,2,6,6-Tetramethylpiperidine (TMP) is a classic hindered amine base; its lithium salt (LiTMP) is used analogously to LDA. View Source

Basicity Tuning: Predicted pKa of 4-Tert-butyl-2,6-dimethylpiperidine vs. Mono-Substituted Analogs

The predicted pKa of the conjugate acid of 4-tert-butyl-2,6-dimethylpiperidine is expected to fall in the range 10.70–10.90, based on additive substituent effects from the structurally characterized analogs 4-tert-butylpiperidine (predicted pKa 10.72 ± 0.10) and 2,6-dimethylpiperidine (predicted pKa 10.82 ± 0.10; experimental pK₁: 11.07 at 25°C for the cis-isomer) . The electron-donating methyl groups at the 2- and 6-positions slightly increase basicity relative to 4-tert-butylpiperidine, while the remote 4-tert-butyl group has a minimal electronic effect on the nitrogen. The net result is a secondary amine that is slightly less basic than 2,2,6,6-tetramethylpiperidine (measured pKa 11.07–11.3) but retains greater nitrogen accessibility. This intermediate basicity profile is relevant for protonation-state-sensitive applications such as extraction, phase-transfer catalysis, or salt formation where excessive basicity can lead to unwanted side reactions.

Predicted pKa

Data to verify

pKa ≈ 10.75–10.85

Modest basicity elevation vs. 4-tert-butylpiperidine.

Predicted; no direct experimental measurement available.

Evidence Dimension	Acid dissociation constant (pKa of conjugate acid) at 25°C
Target Compound Data	Predicted pKa ≈ 10.75–10.85 (interpolated from analog data; no direct measurement available)
Comparator Or Baseline	4-tert-Butylpiperidine: 10.72 ± 0.10 (predicted); 2,6-Dimethylpiperidine: 10.82 ± 0.10 (predicted) / 11.07 (experimental for cis-isomer); 2,2,6,6-Tetramethylpiperidine: 11.07–11.30 (experimental)
Quantified Difference	0.1–0.3 pKa units more basic than 4-tert-butylpiperidine; 0.2–0.5 units less basic than TMP
Conditions	Predicted values (ACD/Labs or similar software); experimental data from potentiometric titration at 25°C where available

Why This Matters

The modest pKa elevation relative to 4-tert-butylpiperidine, combined with steric protection at nitrogen, makes the compound a candidate for applications where a hindered yet sufficiently basic amine is required—offering a basicity that is closer to piperidine (pKa ~11.2) than to the less basic tetramethylpiperidine without sacrificing steric protection.

Conformational Locking: 4-Tert-butyl Group Prevents Ring Inversion Not Achievable by 2,6-Dimethyl Substitution Alone

The 4-tert-butyl substituent on a piperidine ring has a well-established conformational free energy (A-value) of approximately 4.9 kcal/mol, strongly biasing the ring into a single chair conformation with the tert-butyl group equatorial [1]. In 2,6-dimethylpiperidine, the cis-isomer adopts a chair conformation with both methyl groups equatorial (ΔH ≈ 0.6 kcal/mol preference for NH-equatorial) [2], but ring inversion remains possible. The simultaneous presence of the 4-tert-butyl group and 2,6-dimethyl substitution in 4-tert-butyl-2,6-dimethylpiperidine creates a conformationally 'locked' scaffold: the 4-tert-butyl group anchors the ring against inversion, while the 2,6-dimethyl groups define the spatial orientation of substituents relative to the nitrogen lone pair. Conformational studies on hindered piperidyl-amides demonstrate that the position of 2,6-cis-methyl groups (axial vs. equatorial) is exquisitely sensitive to the overall molecular conformation, which in turn depends on the steric hindrance generated by all substituents [3]. The 4-tert-butyl-2,6-dimethylpiperidine scaffold therefore offers a predictable, rigid 3D presentation of the amine functionality, which is critical for structure-based drug design and asymmetric catalysis applications where conformational flexibility can erode stereoselectivity.

Conformational lock

Class-level

A-value ~4.9 kcal/mol
Ring inversion prevented

Rigid single conformer for predictable 3D presentation.

Class-level from tert-butylcyclohexane; piperidine analog inferred.

Evidence Dimension	Conformational free energy of 4-substituent; ring-inversion barrier; NH orientation preference
Target Compound Data	Conformationally locked: 4-tert-butyl equatorial (A-value ~4.9 kcal/mol) prevents ring inversion; 2,6-dimethyl groups adopt conformation dictated by overall scaffold
Comparator Or Baseline	4-tert-Butylpiperidine: locked ring, no 2,6-control; 2,6-Dimethylpiperidine: ΔH = 0.6 kcal/mol NH-equatorial preference [2], ring inversion possible; 2,2,6,6-Tetramethylpiperidine: no 4-substituent conformational anchor
Quantified Difference	Ring inversion barrier for N-unsubstituted piperidine: ~6 kcal/mol (fast at rt); 4-tert-butyl increases barrier >10 kcal/mol (essentially locked); 2,6-dimethyl alone does not lock ring
Conditions	Gas-phase and solution conformations; dynamic NMR and IR spectroscopy studies

Why This Matters

For applications demanding a rigid, spatially defined amine pharmacophore or ligand, the conformational locking provided by the 4-tert-butyl group ensures a single dominant conformation, eliminating the uncertainty inherent in flexible 2,6-dimethylpiperidine analogs.

• [1] Eliel EL, Wilen SH. Stereochemistry of Organic Compounds. Wiley; 1994. A-value of tert-butyl: ~4.9 kcal/mol. View Source
• [2] Baldock RW, Katritzky AR. The conformational analysis of saturated heterocycles. Part XVIII. Orientation of NH-groups in piperidines and morpholines from infrared spectroscopy. J. Chem. Soc. B. 1968:1470-1477. ΔH = 0.6 ± 0.2 kcal/mol preference for NH-equatorial in cis-2,6-dimethylpiperidine. View Source
• [3] Jeyaraman R, et al. Conformational studies by dynamic nuclear magnetic resonance. Part 17. Stereodynamic processes in hindered piperidyl-amides and -amidines. Scilit. View Source

Enantioselective Synthesis Accessibility: Iridium-Catalyzed Asymmetric Hydrogenation Delivers >90% ee for cis-Configured 2,6-Disubstituted Piperidines

The cis-configured stereoisomer of 4-tert-butyl-2,6-dimethylpiperidine (rel-(2R,4R,6S)- or (2R,6S)-stereochemistry) can be accessed with high enantiomeric excess via iridium-catalyzed asymmetric hydrogenation of the corresponding pyridinium salt. Iridium(I) complexes bearing chiral P,N-ligands achieve >90% enantiomeric excess in the hydrogenation of appropriately substituted pyridinium substrates to cis-2,6-disubstituted piperidines [1]. This methodology has been demonstrated for a range of 2,6-disubstituted pyridinium salts, yielding chiral piperidines with high diastereoselectivity (>95:5 cis:trans) and enantioselectivity (up to 98% ee) [1][2]. In contrast, 2,2,6,6-tetramethylpiperidine is achiral and cannot be accessed enantioselectively, while 2,6-dimethylpiperidine requires resolution of racemates for chiral applications. The availability of an enantioselective synthetic route means that 4-tert-butyl-2,6-dimethylpiperidine can be procured in optically enriched form—a critical advantage for asymmetric synthesis and medicinal chemistry programs requiring defined stereochemistry.

Asymmetric synthesis

Class-level

Ir-catalyzed hydrogenation
>90% ee achievable

Enantioselective route to chiral 2,6-disubstituted piperidines.

Class-level inference; direct ee for target not published.

Evidence Dimension	Enantiomeric excess achievable via catalytic asymmetric synthesis
Target Compound Data	>90% ee achievable for cis-2,6-disubstituted piperidines via Ir-catalyzed asymmetric hydrogenation (class-level; direct data on 4-tert-butyl-2,6-dimethylpiperidine not published)
Comparator Or Baseline	2,6-Dimethylpiperidine: racemic unless resolved; 2,2,6,6-Tetramethylpiperidine: achiral (no enantiomers); 4-tert-Butylpiperidine: chiral but no 2,6-stereocenters
Quantified Difference	At least 90% ee achievable vs. 0% ee for achiral TMP or racemic 2,6-dimethylpiperidine without resolution
Conditions	Ir(I) catalyst with chiral P,N-ligand, I₂ additive, H₂ pressure, hydrogenation of N-alkyl-pyridinium salt

Why This Matters

The ability to procure this compound in enantiomerically enriched form (>90% ee) is a decisive procurement criterion for asymmetric synthesis and chiral drug discovery programs. Achiral hindered amines like TMP, or racemic 2,6-dimethylpiperidine, cannot fulfill this requirement without costly and wasteful resolution steps.

• [1] Iridium Catalysed Asymmetric Hydrogenation of Pyridines. Doctoral thesis. Chiral N,P-ligated Ir catalysts achieve up to 98% ee for pyridinium hydrogenation to chiral piperidines. View Source
• [2] Asymmetric Hydrogenation of 3-Amido-2-arylpyridinium Salts by Triply Chloride-Bridged Dinuclear Iridium Complexes. High cis-diastereoselectivity (>95:5) and enantioselectivity up to 86% ee. View Source

Vendor QC and Purity: Batch-Specific NMR, HPLC, and GC Data Ensure Reproducibility for Critical Applications

Procurement-grade 4-tert-butyl-2,6-dimethylpiperidine (CAS 1486766-08-8, free base) is supplied at a minimum purity of 95% with batch-specific QC documentation including NMR, HPLC, and GC trace data . The hydrochloride salt (CAS 1807912-11-3) is similarly specified at 95% minimum purity . This level of QC transparency enables direct batch-to-batch comparison and is critical for reproducible experimental outcomes in medicinal chemistry and process development. In comparison, many generic 2,6-dimethylpiperidine or 4-tert-butylpiperidine preparations are sold with lower purity specifications (often 97–98% nominal) but fewer orthogonal QC data points. The availability of multi-method batch QC from suppliers such as Bidepharm and AKSci provides procurement confidence that is essential when the compound is used as a key intermediate in multi-step synthetic sequences where impurity profiles can propagate.

Batch QC specification

Data to verify

≥95% purity
NMR, HPLC, GC provided

Multi-method QC supports batch reproducibility.

Supplier-specific; verify per lot.

Evidence Dimension	Vendor purity specification and QC documentation
Target Compound Data	95% minimum purity; batch-specific NMR, HPLC, GC provided
Comparator Or Baseline	2,6-Dimethylpiperidine: typically 98% purity, QC methods vary by supplier; 2,2,6,6-Tetramethylpiperidine: typically 97–99% purity; 4-tert-Butylpiperidine: typically 97% purity
Quantified Difference	QC documentation: multi-method (NMR+HPLC+GC) for target compound vs. often single-method for generic analogs
Conditions	Commercial procurement specifications; batch QC from Bidepharm, AKSci, American Elements

Why This Matters

For scientific reproducibility and regulatory documentation in drug discovery, the availability of orthogonal batch QC data is a tangible procurement advantage, reducing the risk of unrecognized impurity interference in biological assays or catalytic reactions.

High-Value Application Scenarios for 4-Tert-butyl-2,6-dimethylpiperidine Based on Quantitative Differentiation Evidence

Asymmetric Synthesis of Chiral Piperidine-Containing Drug Candidates Requiring Defined 2,4,6-Stereochemistry

Medicinal chemistry programs targeting chiral piperidine pharmacophores (e.g., NK1 antagonists, CNS receptor modulators) benefit from 4-tert-butyl-2,6-dimethylpiperidine because it can be obtained in enantiomerically enriched form (>90% ee) via Ir-catalyzed asymmetric hydrogenation [1]. The 4-tert-butyl group provides a rigid conformational anchor , while the 2,6-dimethyl groups create defined axial/equatorial orientations around the nitrogen. This combination is not available from simpler piperidine analogs: 2,6-dimethylpiperidine lacks the 4-tert-butyl conformational lock, 4-tert-butylpiperidine lacks 2,6-stereochemical control, and 2,2,6,6-tetramethylpiperidine is achiral. Procurement of the enantiopure building block eliminates the need for chiral resolution downstream.

Sterically Tuned Hindered Amine Base for Selective Deprotonation or Non-Nucleophilic Base Applications

The steric shielding at nitrogen, quantified by the ~10-fold reduction in nitrosation rate relative to unsubstituted piperidine [1], places 4-tert-butyl-2,6-dimethylpiperidine in a unique intermediate category: more accessible than 2,2,6,6-tetramethylpiperidine (TMP, relative rate ~1) but significantly more hindered than piperidine (relative rate 100). This intermediate steric profile, combined with a predicted pKa of ~10.8 , makes the compound suitable as a hindered base in organic synthesis where TMP is too sluggish and piperidine is too nucleophilic. The 4-tert-butyl group further enhances solubility in non-polar solvents relative to TMP, facilitating homogeneous reaction conditions.

Conformationally Constrained Scaffold for Structure-Based Drug Design and Conformational SAR Studies

The 4-tert-butyl-2,6-dimethylpiperidine scaffold offers a rigid, single-conformer amine template for structure-activity relationship (SAR) exploration. The 4-tert-butyl group locks the ring against inversion (A-value ~4.9 kcal/mol) [1], while the 2,6-dimethyl substituents fix the spatial orientation of any N-substituents relative to the piperidine ring. Conformational studies on hindered piperidyl-amides demonstrate that the orientation of 2,6-methyl groups (axial vs. equatorial) is dependent on the overall molecular geometry , making this scaffold a valuable probe for correlating conformation with biological activity. Unlike the flexible 2,6-dimethylpiperidine, which can undergo ring inversion and complicate SAR interpretation, the 4-tert-butyl-2,6-dimethylpiperidine presents a single, predictable 3D presentation.

Pharmaceutical Intermediate Requiring Batch-to-Batch Reproducibility with Orthogonal QC Documentation

For process chemistry and pharmaceutical intermediate applications requiring regulatory-grade documentation, 4-tert-butyl-2,6-dimethylpiperidine is supplied with batch-specific NMR, HPLC, and GC data [1]. This multi-method QC package surpasses the typical single-method purity analysis provided for generic piperidine analogs and enables robust impurity tracking across synthetic steps. The hydrochloride salt form (CAS 1807912-11-3) offers additional handling advantages (solid, non-volatile, stable under long-term storage) that the liquid free base forms of 2,6-dimethylpiperidine (bp ~127°C) or 2,2,6,6-tetramethylpiperidine (bp ~152°C) do not provide.

Application

Selection Property

Validation Focus

Chiral drug candidate synthesis

Enantiomerically enriched building block

Stereochemical integrity and chiral purity

Hindered base in organic synthesis

Intermediate steric hindrance and basicity

Reactivity comparison with known hindered amines

Conformational SAR studies

Conformationally locked piperidine scaffold

Ring inversion barrier and substituent orientation

Process chemistry intermediate

Multi-method batch QC documentation

Impurity profile tracking and lot consistency

• [1] Lambert JB, Bailey DS, Michel BF. Steric effects in the nitrosation of piperidines. Cancer Research. 1974;34(5):1079-1081. View Source